Cas no 2680549-73-7 (2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid)

• Product Name: 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• CAS No: 2680549-73-7
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6103327
• PubChem ID: 165940814
• Update Time: 2025-05-28

2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680549-73-7
• 2-(3-methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28278405
• 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

• Inchi： 1S/C13H15NO4/c1-3-7-18-13(17)14-11(12(15)16)10-6-4-5-9(2)8-10/h3-6,8,11H,1,7H2,2H3,(H,14,17)(H,15,16)
• InChI Key： RMZKJKKBMJZGTE-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C(=O)O)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

Comprehensive Overview of 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS No. 2680549-73-7)

2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS No. 2680549-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate and acetic acid functional groups, is often explored for its potential applications in drug development and peptide synthesis. Its molecular structure, featuring a 3-methylphenyl moiety and a prop-2-en-1-yloxy group, makes it a versatile intermediate in organic chemistry.

In recent years, the demand for custom synthetic intermediates like 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its role as a protecting group for amino acids or as a linker in prodrug design. The compound's CAS No. 2680549-73-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics associated with this compound is its potential use in click chemistry applications. The allyloxycarbonyl (Alloc) group in its structure is known for its compatibility with palladium-catalyzed deprotection, a technique widely used in solid-phase peptide synthesis (SPPS). This aligns with the growing interest in green chemistry and sustainable synthesis methods, as researchers seek alternatives to traditional toxic reagents.

From a commercial perspective, 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid is often listed by suppliers specializing in high-purity building blocks for medicinal chemistry. Its CAS No. 2680549-73-7 serves as a critical identifier for procurement, especially among labs focused on structure-activity relationship (SAR) studies. The compound’s stability under mild conditions makes it suitable for automated synthesis platforms, a feature highly valued in modern drug discovery workflows.

Another area of interest is the compound’s potential role in biodegradable materials. The acetic acid moiety and carbamate linkage offer opportunities for designing environmentally friendly polymers, a topic gaining traction due to global concerns about plastic pollution. This dual applicability in pharmaceuticals and material science underscores the compound’s interdisciplinary importance.

In summary, 2-(3-Methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS No. 2680549-73-7) is a multifaceted compound with promising applications in drug development, peptide chemistry, and sustainable materials. Its structural features and functional groups align with contemporary research trends, making it a subject of ongoing exploration in both academic and industrial settings.